Cas no 757160-29-5 (1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)-)
757160-29-5 structure
Product Name:1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)-
CAS No:757160-29-5
MF:C7H13NO3
MW:159.183022260666
CID:549327
PubChem ID:11094909
Update Time:2025-04-19
1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)-
- 1H-Pyrrolizine-1,2,6-triol, hexahydro-, (1S,2S,6S,7aS)- (9CI)
- 1H-Pyrrolizine-1,2,6-triol,hexahydro-,(1s,2s,6s,7as)-(9ci)
- 757160-29-5
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- Inchi: 1S/C7H13NO3/c9-4-1-5-7(11)6(10)3-8(5)2-4/h4-7,9-11H,1-3H2/t4-,5-,6-,7-/m0/s1
- InChI Key: XJDUYDXRNMJERX-AXMZGBSTSA-N
- SMILES: O[C@@H]1[C@H](CN2C[C@H](C[C@H]21)O)O
Computed Properties
- Exact Mass: 159.08954328g/mol
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 63.9Ų
1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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